Cas no 89500-74-3 (2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-)
89500-74-3 structure
Product Name:2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-
CAS No:89500-74-3
MF:C11H17NOS
MW:211.323781728745
CID:598699
PubChem ID:13144732
Update Time:2025-04-19
2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-
- 3,6,6-trimethyl-3,4,5,7-tetrahydro-2H-1,4-benzothiazin-8-one
- 89500-74-3
- DTXSID80521783
- 3,6,6-Trimethyl-3,4,6,7-tetrahydro-2H-1,4-benzothiazin-8(5H)-one
- SCHEMBL20036952
-
- Inchi: 1S/C11H17NOS/c1-7-6-14-10-8(12-7)4-11(2,3)5-9(10)13/h7,12H,4-6H2,1-3H3
- InChI Key: GBTPEVRFCIPASX-UHFFFAOYSA-N
- SMILES: S1CC(C)NC2=C1C(CC(C)(C)C2)=O
Computed Properties
- Exact Mass: 211.10308534g/mol
- Monoisotopic Mass: 211.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.4Ų
2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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